Terbium phosphide
Overview
Description
Terbium phosphide is an inorganic compound composed of terbium and phosphorus, with the chemical formula TbP. It is part of the group of rare-earth phosphides, which combine rare-earth elements with phosphorus. This compound typically forms black crystals and has a high density of 6.82 grams per cubic centimeter. It crystallizes in a cubic system and is known for its significant magnetic properties due to the presence of terbium .
Synthetic Routes and Reaction Conditions:
Direct Reaction: this compound can be synthesized by the direct reaction of terbium and red phosphorus at high temperatures ranging from 800 to 1000 degrees Celsius. The reaction is as follows: [ 4 \text{Tb} + \text{P}_4 \rightarrow 4 \text{TbP} ]
Alternative Method: Another method involves the reaction of sodium phosphide with anhydrous terbium chloride at temperatures between 700 and 800 degrees Celsius
Industrial Production Methods:
- The industrial production of this compound typically follows the direct reaction method due to its simplicity and efficiency. The high-temperature conditions ensure the complete reaction of terbium and phosphorus to form this compound.
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions, especially when exposed to oxygen at elevated temperatures. This can lead to the formation of terbium oxide and phosphorus oxides.
Reduction: Reduction reactions involving this compound are less common but can occur under specific conditions with strong reducing agents.
Substitution: this compound can participate in substitution reactions where phosphorus atoms are replaced by other elements or groups under suitable conditions.
Common Reagents and Conditions:
Oxidation: Oxygen or air at high temperatures.
Reduction: Strong reducing agents such as hydrogen gas.
Substitution: Various halides or other reactive species.
Major Products:
Oxidation: Terbium oxide (TbO) and phosphorus oxides (P2O5).
Reduction: Elemental terbium and phosphorus.
Substitution: Compounds where phosphorus is replaced by other elements.
Scientific Research Applications
Terbium phosphide has several scientific research applications due to its unique properties:
Semiconductors: It is used in high power, high frequency applications, and in laser diodes and other photodiodes.
Magnetic Materials: The significant magnetic properties of terbium make this compound useful in magnetic and spintronic applications.
Optoelectronics: this compound can be used in optoelectronic devices due to its electronic properties.
Biomedical Research: Terbium-doped materials are used in fluorescence-based applications, such as single-cell manipulation and imaging in biological research.
Mechanism of Action
The mechanism by which terbium phosphide exerts its effects is primarily related to its electronic and magnetic properties. The compound’s ability to conduct electricity and its magnetic behavior are due to the presence of terbium ions, which have unpaired electrons that contribute to these properties. In optoelectronic applications, this compound’s ability to emit light upon excitation is utilized.
Comparison with Similar Compounds
- Terbium Nitride (TbN)
- Terbium Arsenide (TbAs)
- Terbium Antimonide (TbSb)
- Terbium Bismuthide (TbBi)
Comparison:
- Terbium Nitride: Similar to terbium phosphide, terbium nitride is also a semiconductor but has different electronic properties due to the presence of nitrogen.
- Terbium Arsenide: This compound shares similar magnetic properties with this compound but has different chemical reactivity due to arsenic.
- Terbium Antimonide and Terbium Bismuthide: These compounds have unique electronic and magnetic properties, making them suitable for different applications compared to this compound.
This compound stands out due to its combination of high magnetic properties and semiconductor behavior, making it a versatile material for various high-tech applications .
Properties
IUPAC Name |
phosphanylidyneterbium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/P.Tb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSYUNNARJACYRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
P#[Tb] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
PTb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001313854 |
Source
|
| Record name | Terbium phosphide (TbP) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001313854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.89912 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12037-64-8 |
Source
|
| Record name | Terbium phosphide (TbP) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=12037-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Terbium phosphide (TbP) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012037648 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Terbium phosphide (TbP) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Terbium phosphide (TbP) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001313854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Terbium phosphide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.679 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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